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Introduction
Bis(cyclopentadienyl)nickel(II), commonly known as nickelocene or NiCp₂, is an organonickel

compound with the chemical formula Ni(η⁵-C₅H₅)₂.[1] This bright green, paramagnetic solid has

been a subject of enduring academic interest since its first synthesis in 1953, shortly after the

discovery of ferrocene.[1][2] While it currently has no large-scale practical applications, its

unique electronic structure and reactivity make it a valuable tool in various research areas,

including catalysis and materials science.[1][2] This guide provides a comprehensive overview

of the chemical formula, structure, properties, and synthesis of NiCp₂, with a focus on

quantitative data and detailed experimental protocols.

Chemical Formula and Structure
Nickelocene consists of a central nickel atom sandwiched between two parallel

cyclopentadienyl (Cp) rings.[1] The nickel atom is in the +2 oxidation state, and each

cyclopentadienyl ligand is a planar, aromatic anion (C₅H₅⁻).[1]

Molecular Structure
In the solid state, nickelocene adopts a staggered conformation, belonging to the D₅d point

group.[1] However, in the gas phase or in solution, it can also exist in an eclipsed conformation
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(D₅h symmetry).[2] The key structural parameters determined by X-ray crystallography are

summarized in the table below.

Parameter Value Reference

Ni-C bond distance ~2.185 Å (at 101 K) [2]

C-C bond distance (in Cp ring) Varies

Symmetry (solid state) D₅d [1]

Symmetry (gas phase/solution) D₅h [2]

Physicochemical Properties
Nickelocene exhibits a range of interesting physical and chemical properties, largely dictated

by its 20-valence electron count, which makes it an electron-rich and paramagnetic species.[2]

Property Value Reference

Molar Mass 188.88 g/mol [1]

Appearance Bright green crystalline solid [1]

Melting Point 173-174 °C [2]

Magnetic Moment ~2.89 BM [2]

Solubility
Soluble in organic solvents

(benzene, diethyl ether, THF)
[2]

Stability
Air-sensitive, especially in

solution
[2]

Spectroscopic Data
The paramagnetic nature of nickelocene significantly influences its spectroscopic properties,

particularly its NMR spectra.

NMR Spectroscopy
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Due to the presence of two unpaired electrons, the ¹H NMR spectrum of nickelocene displays

a single, broad resonance at a highly shifted value.

Nucleus Chemical Shift (δ)

¹H ~ -252 ppm

The ¹³C NMR spectrum is also affected by paramagnetism, resulting in broad signals.

Vibrational Spectroscopy
The key infrared (IR) and Raman active vibrational modes of nickelocene are associated with

the cyclopentadienyl rings and the metal-ligand framework.

Wavenumber (cm⁻¹) Assignment Spectroscopy

~3100 C-H stretching IR, Raman

~1410 C-C stretching IR, Raman

~1110 C-H in-plane bending IR, Raman

~1000 C-H in-plane bending IR, Raman

~800 C-H out-of-plane bending IR, Raman

~400 Ni-Cp stretch IR, Raman

Mass Spectrometry
The electron ionization mass spectrum of nickelocene is characterized by the molecular ion

peak and subsequent fragmentation corresponding to the loss of cyclopentadienyl rings.
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m/z Fragment

188 [Ni(C₅H₅)₂]⁺ (Molecular Ion)

123 [Ni(C₅H₅)]⁺

65 [C₅H₅]⁺

58 [Ni]⁺

Experimental Protocols
Synthesis of Nickelocene
A modern and reliable method for the synthesis of nickelocene involves the reaction of a

nickel(II) salt with sodium cyclopentadienide.[1]

Materials:

Hexaamminenickel(II) chloride ([Ni(NH₃)₆]Cl₂)

Sodium metal

Cyclopentadiene (freshly cracked from dicyclopentadiene)

Tetrahydrofuran (THF), anhydrous

Diatomaceous earth

Helium or Argon gas (for inert atmosphere)

Procedure:

Preparation of Sodium Cyclopentadienide: Under an inert atmosphere, freshly cracked

cyclopentadiene is added to a suspension of sodium metal in anhydrous THF. The reaction is

stirred until all the sodium has reacted.

Reaction with Nickel Salt: The solution of sodium cyclopentadienide is then slowly added to a

suspension of hexaamminenickel(II) chloride in THF.
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Reflux: The reaction mixture is heated to a gentle reflux for approximately 2 hours, during

which the color of the solution will turn dark green.

Filtration and Solvent Removal: After cooling to room temperature, the reaction mixture is

filtered through a pad of diatomaceous earth to remove solid byproducts. The solvent is then

removed from the filtrate under vacuum.

Purification by Sublimation: The crude nickelocene is purified by sublimation under high

vacuum at around 80 °C to yield bright green crystals.

Safety Precautions:

Nickelocene and its precursors are toxic and should be handled with appropriate personal

protective equipment in a well-ventilated fume hood.

Sodium metal is highly reactive and pyrophoric; it must be handled under an inert

atmosphere.

Cyclopentadiene has a strong, unpleasant odor and should be handled in a fume hood.

Applications and Workflows
Nickelocene serves as a precursor in several important applications, including catalysis and

materials science.

Catalysis: C-H Functionalization
Nickelocene can be used as a precatalyst in C-H functionalization reactions, which are

powerful tools for the synthesis of complex organic molecules. The active catalytic species is

typically a Ni(0) complex generated in situ.
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Catalytic cycle for Ni-catalyzed C-H functionalization.

Materials Science: Chemical Vapor Deposition (CVD) of
Nickel Thin Films
Nickelocene is a volatile precursor suitable for the deposition of nickel thin films via chemical

vapor deposition (CVD).[3] The process involves the thermal decomposition of gaseous NiCp₂

on a heated substrate.[3]
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Workflow for Ni thin film deposition from NiCp₂ via CVD.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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